Cas no 63902-24-9 (1,1'-Diethyl-2,2'-cyanine iodide)

1,1'-Diethyl-2,2'-cyanine iodide is a cyanine dye commonly used as a sensitizer in photographic emulsions and as a fluorescent probe in biochemical research. Its key advantages include strong absorption in the visible spectrum, making it suitable for light-harvesting applications, and its ability to form J-aggregates, which exhibit narrow, red-shifted absorption bands. The compound is also valued for its photostability and solubility in polar organic solvents, facilitating its use in spectroscopic studies. Additionally, its cationic nature allows for electrostatic interactions with anionic biomolecules, enhancing its utility in staining and imaging applications. The iodide counterion further improves its crystallinity and handling properties.
1,1'-Diethyl-2,2'-cyanine iodide structure
63902-24-9 structure
Product name:1,1'-Diethyl-2,2'-cyanine iodide
CAS No:63902-24-9
MF:C23H23IN2
MW:454.3466
CID:5070108
PubChem ID:5484462

1,1'-Diethyl-2,2'-cyanine iodide Chemical and Physical Properties

Names and Identifiers

    • Decynium 22
    • 1,1'-Diethyl-2,2'-cyanine iodide
    • Pseudoisocyanine iodide
    • Pseudoisocyanin
    • Diethylcyanine iodide
    • Eastman 7851
    • 2,2'-Quinocyanine iodide
    • BRU7LG9LNL
    • N,N'-Diethylpseudoisocyanine iodide
    • 1,1'-Diethyl-2,2'-quinocyanine iodide
    • 1,1'-Diethyl-2,2'-diquinocyanine iodide
    • 1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-ium iodide
    • (E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-ium iodide
    • Quinolinium,
    • (E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-iumiodide
    • Quinolinium, 1-ethyl-2-((1-ethyl-2(1H)-quinolinylidene)methyl)-, iodide
    • 1,2'-cyanine iodide
    • UNII-BRU7LG9LNL
    • Quinolinium, 1-ethyl-2-((1-ethyl-2(1H)-quinolinylidene)methyl)-, iodide (1:1)
    • decynium-22
    • CHEBI:37993
    • (2E)-1-ethyl-2-[(1-ethylquinolin-1-ium-2-yl)methylidene]quinoline;iodide
    • BS-52623
    • Q18350901
    • 1,2'-quinocyanine iodide
    • NSC-119685
    • 1,2'-diquinocyanine iodide
    • Quinolinium,1-ethyl-2-[(1-ethyl-2(1H)-quinolinylidene)methyl]-,iodide(1:1)
    • 977-96-8
    • CHEMBL4129927
    • NSC 119685
    • HY-107740
    • 63902-24-9
    • Quinolinium, 1-ethyl-2-[(1-ethyl-2(1H)-quinolinylidene)methyl]-, iodide
    • Quinolinium, 1-ethyl-2-((1-ethyl-2(1H)-quinolinylidene)methyl)-, iodide, (E)-
    • PICI
    • 1-ethyl-2-[(1-ethylquinolin-1-ium-2-yl)methylidene]quinoline;iodide
    • AKOS024307564
    • 1-Ethyl-2-((1-ethyl-2(1H)-quinolinylidene)methyl)quinolinium iodide
    • NSC119685
    • 1,11-diethyl-2,22-cyanine iodide
    • 1-Ethyl-2-((1-ethyl-4(1H)-quinolylidene)methyl)quinolinium iodide
    • SCHEMBL4779860
    • AKOS040745167
    • GLXC-02954
    • Quinolinium, 1-ethyl-2-[(1-ethyl-2(1H)-quinolinylidene)methyl]-, iodide (1:1)
    • Pseudoisocyanine (iodide)
    • 1-Ethyl-2-((1-ethyl-2(1H)-quinolylidene)methyl)quinolinium iodide
    • 1,1'-Diethyl-2,2'-cyanine iodide, 97%
    • 1-ethyl-2-{[1-ethylquinolin-2(1H)-ylidene]methyl}quinolinium iodide
    • LS-14986
    • EINECS 213-556-6
    • MFCD00011971
    • CS-0029428
    • MDL: MFCD00011971
    • Inchi: 1S/C23H23N2.HI/c1-3-24-20(15-13-18-9-5-7-11-22(18)24)17-21-16-14-19-10-6-8-12-23(19)25(21)4-2;/h5-17H,3-4H2,1-2H3;1H/q+1;/p-1
    • InChI Key: GMYRVMSXMHEDTL-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C([H])([H])C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C2C([H])=C([H])C=1/C(/[H])=C1\C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2N\1C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 454.09060g/mol
  • Monoisotopic Mass: 454.09060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 464
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.1

1,1'-Diethyl-2,2'-cyanine iodide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI AN KANG FU NUO Biotechnology Co., Ltd.
BFC-29-1g
(E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylide ne)methyl)quinolin-1-ium iodide
63902-24-9 >99.00%
1g
¥950.0 2023-09-19
1PlusChem
1P01XCE1-1g
(E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-ium iodide
63902-24-9 98%
1g
$128.00 2024-04-22
1PlusChem
1P01XCE1-250mg
(E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-ium iodide
63902-24-9 98%
250mg
$54.00 2024-04-22
XI AN KANG FU NUO Biotechnology Co., Ltd.
BFC-29-250mg
(E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylide ne)methyl)quinolin-1-ium iodide
63902-24-9 >99.00%
250mg
¥390.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BFC-29-100mg
(E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylide ne)methyl)quinolin-1-ium iodide
63902-24-9 >99.00%
100mg
¥230.0 2023-09-19
Aaron
AR01XCMD-100mg
(E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-ium iodide
63902-24-9 98%
100mg
$47.00 2025-02-12
Aaron
AR01XCMD-250mg
(E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-ium iodide
63902-24-9 98%
250mg
$80.00 2025-02-12
1PlusChem
1P01XCE1-100mg
(E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylidene)methyl)quinolin-1-ium iodide
63902-24-9 98%
100mg
$33.00 2024-04-22
XI AN KANG FU NUO Biotechnology Co., Ltd.
BFC-29-5g
(E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylide ne)methyl)quinolin-1-ium iodide
63902-24-9 95.00%
5g
¥4900.0 2021-09-26
XI AN KANG FU NUO Biotechnology Co., Ltd.
BFC-29-10g
(E)-1-Ethyl-2-((1-ethylquinolin-2(1H)-ylide ne)methyl)quinolin-1-ium iodide
63902-24-9 95.00%
10g
¥7000.0 2021-09-26

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